2-(6-bromo-1H-indol-1-yl)-N-(2-chloropyridin-3-yl)acetamide

Specification

• Molecular Formula: C15H11BrClN3O
• Molecular Weight: 364.62 g/mol
• IUPAC Name: 2-(6-bromoindol-1-yl)-N-(2-chloropyridin-3-yl)acetamide
• Standard InChI: InChI=1S/C15H11BrClN3O/c16-11-4-3-10-5-7-20(13(10)8-11)9-14(21)19-12-2-1-6-18-15(12)17/h1-8H,9H2,(H,19,21)
• Standard InChI Key: JSOJXLMSNFQXDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)NC(=O)CN2C=CC3=C2C=C(C=C3)Br

Introduction

2-(6-bromo-1H-indol-1-yl)-N-(2-chloropyridin-3-yl)acetamide is an organic compound that combines an indole ring with a chlorinated pyridine moiety. This compound is of interest in medicinal chemistry due to the biological activities often associated with indole derivatives. The presence of both bromine and chlorine substituents may enhance its pharmacological properties, making it a subject of interest in drug discovery and development.

Synthesis

The synthesis of 2-(6-bromo-1H-indol-1-yl)-N-(2-chloropyridin-3-yl)acetamide typically involves a multi-step process. These reactions are generally conducted under controlled conditions to ensure high yields and purity. Techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the progress of the reactions and confirm the structure of the final product.

Potential Applications

Compounds with indole and pyridine functionalities are known for their diverse biological activities, including potential roles in oncology and neurology. The unique combination of brominated indole and chlorinated pyridine in this compound may provide opportunities for novel therapeutic agents with improved efficacy against various health conditions.

Chemical Reactions and Stability

Reactions involving this compound should be conducted under inert atmospheres to prevent oxidation or hydrolysis, especially when sensitive functional groups are present. The compound's reactivity profile would depend on its substituents and the conditions under which reactions are performed.